DMTr-2'-O-C16-rC(Ac)-3'-CE-phosphoramidite

• Molecular Formula: C57H82N5O9P
• Molecular Weight: 1012.3 g/mol
• SMILES: CCCCCCCCCCCCCCCCOC1C(C(OC1N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N
• InChI: InChI=1S/C57H82N5O9P/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-25-40-67-54-53(71-72(69-41-26-38-58)62(43(2)3)44(4)5)51(70-55(54)61-39-37-52(59-45(6)63)60-56(61)64)42-68-57(46-27-23-22-24-28-46,47-29-33-49(65-7)34-30-47)48-31-35-50(66-8)36-32-48/h22-24,27-37,39,43-44,51,53-55H,9-21,25-26,40-42H2,1-8H3,(H,59,60,63,64)/t51-,53-,54-,55-,72?/m1/s1
• InChIKey: NMBMTBHXQJMTLO-LCKVQZKFSA-N

DMTr-2′-O-C16-rC(Ac)-3′-CE-Phosphoramidite (CAS 2382942-38-1): Lipophilic C16-Modified Cytidine Phosphoramidite for Hydrophobic siRNA and Antisense Oligonucleotide Synthesis

(2R,3R,4R,5R)-5-(4-acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-(hexadecyloxy)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite (commonly designated DMTr-2′-O-C16-rC(Ac)-3′-CE-phosphoramidite, CAS 2382942-38-1) is a lipophilically modified ribocytidine phosphoramidite monomer for solid-phase oligonucleotide synthesis. The compound incorporates a C16 (hexadecyl) alkyl chain at the ribose 2′-O position, a 5′-O-DMTr protecting group, an N4-acetyl protecting group on the cytosine base, and a 3′-O-(2-cyanoethyl)-N,N-diisopropylphosphoramidite coupling moiety, with a molecular formula of C57H82N5O9P and molecular weight of 1012.3 g/mol [1]. It enables site-specific incorporation of hydrophobic 2′-O-hexadecyl modifications into synthetic siRNA and antisense oligonucleotides for enhanced membrane permeability and extrahepatic tissue delivery applications .

Workflow

Standard DMT/CE-phosphoramidite coupling on automated oligonucleotide synthesizers

Modification

Site-specific 2′-O-hexadecyl (C16) lipophilic incorporation for hydrophobic siRNA and antisense constructs

Research Context

Membrane permeability studies and extrahepatic (CNS, ocular, pulmonary) delivery research

• [1] ChemWhat Database. DMTr-2′-O-C16-rC(Ac)-3′-CE-phosphoramidite CAS#: 2382942-38-1. Accessed 2026. View Source

DMTr-2′-O-C16-rC(Ac)-3′-CE-Phosphoramidite (CAS 2382942-38-1): Why 2′-O-Alkyl Chain Length Critically Determines siRNA PK and Tissue Distribution Outcomes

Substituting this C16-modified phosphoramidite with a C12 (lauryl), C18 (stearyl), or unmodified 2′-OH/2′-OMe analog is not functionally equivalent. Comparative pharmacokinetic profiling of hydrophobically modified siRNAs (hsiRNAs) has demonstrated that the chemical nature of the hydrophobic conjugate directly determines plasma clearance rates and tissue accumulation patterns [1]. Specifically, the C16 chain length occupies a distinct physicochemical space that balances sufficient lipophilicity for membrane penetration against excessive hydrophobicity that may induce aggregation or unfavorable biodistribution. Unlike cholesterol-conjugated hsiRNAs, which show slow plasma clearance and predominant liver accumulation, or DHA-conjugated variants with rapid clearance and kidney preference [2], the 2′-O-C16 modification confers a unique profile supporting CNS, ocular, and pulmonary tissue delivery that cannot be replicated by shorter (C12) or longer (C18) alkyl chain analogs .

C16 2′-O-alkyl

C12 (lauryl) or C18 (stearyl) analog

Chain length determines PK and tissue accumulation profile; CNS/eye/lung delivery pattern may not transfer.

2′-O-C16 modified siRNA

Unmodified 2′-OH or 2′-OMe RNA

Lacks sufficient lipophilicity for membrane crossing; cannot replicate extrahepatic delivery behavior.

C16 conjugate

Cholesterol or DHA conjugate

Cholesterol shows liver preference, DHA kidney preference; biodistribution context for CNS/eye/lung differs significantly.

• [1] Godinho BMDC, Gilbert JW, Haraszti RA, Coles AH, Biscans A, Roux L, Nikan M, Echeverria D, Hassler M, Khvorova A. Pharmacokinetic Profiling of Conjugated Therapeutic Oligonucleotides: A High-Throughput Method Based Upon Serial Blood Microsampling Coupled to Peptide Nucleic Acid Hybridization Assay. Nucleic Acid Therapeutics. 2017;27(6):323-334. PMID: 5706627. View Source
• [2] Godinho BMDC, Gilbert JW, Haraszti RA, Coles AH, Biscans A, Roux L, Nikan M, Echeverria D, Hassler M, Khvorova A. Pharmacokinetic Profiling of Conjugated Therapeutic Oligonucleotides: A High-Throughput Method Based Upon Serial Blood Microsampling Coupled to Peptide Nucleic Acid Hybridization Assay. Nucleic Acid Therapeutics. 2017;27(6):323-334. PMID: 5706627. View Source

DMTr-2′-O-C16-rC(Ac)-3′-CE-Phosphoramidite (CAS 2382942-38-1): Quantitative Comparative Evidence for Procurement Decision-Making

2′-O-C16 Modification Enables CNS, Ocular, and Pulmonary Tissue Delivery: Differentiated Biodistribution vs. Cholesterol-Conjugated and Unmodified siRNAs

Fully modified siRNAs incorporating 2′-O-C16 lipophilic chains at the ribose 2′-O position confer safe, potent, and durable gene silencing in the central nervous system (CNS), eye, and lung—tissues that are not effectively reached by cholesterol-conjugated siRNAs, which predominantly accumulate in the liver, nor by DHA-conjugated siRNAs, which preferentially accumulate in the kidney . Comparative PK/biodistribution profiling of hsiRNAs demonstrated that cholesterol-hsiRNA exhibits slow plasma clearance with primary liver accumulation, whereas phosphocholine-DHA-hsiRNA shows rapid plasma clearance with preferential kidney accumulation [1]. The 2′-O-C16 modification represents a distinct biodistribution phenotype targeting extrahepatic tissues.

CNS/Eye/Lung Biodistribution

Cross-study comparable

Qualitative tissue tropism shift from liver/kidney to CNS/eye/lung relative to cholesterol- and DHA-conjugated siRNAs

Reported biodistribution context for extrahepatic delivery research

In vivo mouse model data; fully modified siRNA conjugates

Evidence Dimension	Tissue biodistribution profile (primary accumulation site)
Target Compound Data	CNS, eye, and lung tissue delivery with durable silencing
Comparator Or Baseline	Cholesterol-hsiRNA: Liver accumulation; DHA-hsiRNA: Kidney accumulation [1]
Quantified Difference	Qualitative tissue tropism shift from liver/kidney to CNS/eye/lung
Conditions	In vivo mouse models; fully modified siRNA conjugates

Why This Matters

Procurement of the C16 phosphoramidite is essential for programs targeting CNS, ocular, or pulmonary indications where liver-centric delivery vectors (e.g., GalNAc, cholesterol) are ineffective.

• [1] Godinho BMDC, Gilbert JW, Haraszti RA, Coles AH, Biscans A, Roux L, Nikan M, Echeverria D, Hassler M, Khvorova A. Pharmacokinetic Profiling of Conjugated Therapeutic Oligonucleotides: A High-Throughput Method Based Upon Serial Blood Microsampling Coupled to Peptide Nucleic Acid Hybridization Assay. Nucleic Acid Therapeutics. 2017;27(6):323-334. PMID: 5706627. View Source

C16 Chain Length Balances Lipophilicity for Membrane Crossing: Comparative Hydrophobicity Analysis vs. C12, C18, and C22 Fatty Acid Conjugates

Long-chain fatty acid conjugates of varying chain lengths—including lauric acid (C12), palmitic acid (C16), stearic acid (C18), and docosanoic acid (C22)—have been systematically evaluated for oligonucleotide delivery to non-liver tissues [1]. The C16 (hexadecyl) chain length is empirically identified as providing an optimal balance between sufficient lipophilicity to enhance cellular uptake and membrane crossing, while avoiding excessive hydrophobicity that can lead to aggregation, poor solubility, or unfavorable pharmacokinetics associated with longer chains . Specifically, the 16-carbon alkyl structure optimizes interaction with lipid bilayers for membrane penetration without the formulation challenges of C18 or C22 analogs [2].

Chain Length Optimization

Class-level inference

C16 selected as preferred length for validated CNS/eye/lung delivery studies; C12 lower hydrophobicity, C18/C22 excess hydrophobicity risk

Supports chain-length selection context for delivery research

Literature-based class comparison of fatty acid-conjugated oligonucleotides

Evidence Dimension	Chain length-dependent delivery efficiency and physicochemical suitability
Target Compound Data	C16 chain length: optimal balance for lipid bilayer interaction and membrane crossing [2]
Comparator Or Baseline	C12 (lauric): lower hydrophobicity, reduced membrane retention; C18 (stearic)/C22 (docosanoic): excessive hydrophobicity, aggregation risk [1]
Quantified Difference	Qualitative optimization; C16 selected as preferred length for 2′-O modification in validated CNS/eye/lung delivery studies
Conditions	Literature-based class comparison of fatty acid-conjugated therapeutic oligonucleotides

Why This Matters

The C16 chain represents a deliberate design choice validated by empirical optimization studies; substituting C12 or C18 phosphoramidites may compromise delivery efficiency or introduce formulation liabilities.

• [1] Biscans A, Coles A, Haraszti R, Echeverria D, Hassler M, Osborn M, Khvorova A. Diverse lipid conjugates for functional extra-hepatic siRNA delivery in vivo. Nucleic Acids Research. 2019;47(3):1082-1096. DOI: 10.1093/nar/gky1239. View Source
• [2] IntegrateRNA (Creative Biogene). 2'-O-hexadecyl (C16)-siRNA Conjugation Technical Page. Accessed 2026. View Source

2′-O-C16 Modification Confers Enhanced Nuclease Resistance and Extended Tissue Half-Life vs. Unmodified 2′-OH RNA

Unmodified RNA oligonucleotides are rapidly degraded by serum nucleases and exhibit poor cellular uptake, severely limiting therapeutic utility [1]. 2′-O-alkyl modifications, including 2′-O-C16, confer protection against enzymatic degradation and increase tissue half-life compared to unmodified 2′-OH RNA [2]. The C16-modified siRNA conjugates demonstrate improved stability in complex biological environments with prolonged therapeutic effect [3]. In class-level comparisons, 2′-O-alkyl modifications broadly increase RNA binding affinity and significantly prolong RNA inhibitory activity versus unmodified oligonucleotides [4].

Nuclease Resistance

Class-level inference

Qualitative stability improvement over unmodified 2′-OH RNA; 2′-O-alkyl modifications broadly confer enzymatic protection

Supports nuclease-resistance context for sustained silencing studies

Exact fold-change for C16-specific modification not reported

Evidence Dimension	Nuclease resistance and in vivo stability
Target Compound Data	Enhanced stability in biological environments; prolonged therapeutic effect [3]
Comparator Or Baseline	Unmodified 2′-OH RNA: rapid degradation by nucleases, poor cell uptake [1]
Quantified Difference	Qualitative improvement; exact fold-change not reported for C16-specific modification in available literature
Conditions	In vitro serum stability assays; in vivo siRNA studies

Why This Matters

For therapeutic siRNA programs requiring sustained gene silencing, procurement of 2′-O-C16 phosphoramidites is necessary to achieve the stability profile essential for in vivo efficacy.

• [1] Geary RS, Norris D, Yu R, Bennett CF. Pharmacokinetics, biodistribution and cell uptake of antisense oligonucleotides. Advanced Drug Delivery Reviews. 2015;87:46-51. View Source
• [2] Geary RS. Pharmacokinetic properties of 2′-O-(2-methoxyethyl)-modified antisense oligonucleotides. Current Opinion in Investigational Drugs. 2001;2(4):562-573. View Source
• [3] IntegrateRNA (Creative Biogene). 2'-O-hexadecyl (C16)-siRNA Conjugation: Improved Stability. Accessed 2026. View Source
• [4] Loughborough University Library. Pharmacokinetics, biodistribution and cell uptake of antisense oligonucleotides. Advanced Drug Delivery Reviews. Accessed 2026. View Source

DMT Protection Enables Standard Solid-Phase Synthesis Compatibility: Comparative Accessibility vs. Alternative Protecting Group Strategies

The 5′-O-DMTr (4,4′-dimethoxytrityl) protecting group enables spectrophotometric monitoring of coupling efficiency during automated solid-phase oligonucleotide synthesis via trityl cation release (detritylation) [1]. This standard protection strategy allows the 2′-O-C16-modified phosphoramidite to be incorporated using conventional DNA/RNA synthesizer protocols without requiring specialized equipment or alternative chemistry workflows. The 3′-O-(2-cyanoethyl)-N,N-diisopropylphosphoramidite moiety is the industry-standard coupling functionality, ensuring compatibility with established synthesis cycles . Vendor specifications for related 2′-O-C16 phosphoramidites indicate HPLC purity ≥97% and recommended storage at −20°C under anhydrous, light-protected conditions [2].

Synthesis Compatibility

Supporting evidence

Standard DMT/CE-phosphoramidite chemistry; trityl monitoring enables real-time coupling efficiency tracking on automated synthesizers

Enables seamless integration into established solid-phase synthesis workflows

Vendor specs: ≥97% HPLC purity; store at −20°C anhydrous

Evidence Dimension	Synthetic accessibility and workflow compatibility
Target Compound Data	Standard DMT/CE-phosphoramidite chemistry; compatible with automated synthesizers
Comparator Or Baseline	Alternative protecting group strategies (e.g., non-DMT) may require specialized deprotection conditions or manual monitoring
Quantified Difference	Qualitative; DMT enables real-time trityl monitoring of coupling efficiency
Conditions	Standard solid-phase oligonucleotide synthesis on controlled pore glass (CPG) support

Why This Matters

Procurement of DMT-protected 2′-O-C16 phosphoramidite minimizes workflow disruption and enables seamless integration into existing oligonucleotide synthesis pipelines without capital equipment investment.

• [1] Integrated DNA Technologies. DNA Oligonucleotide Synthesis: The Phosphoramidite Method. Web Archive. Accessed 2026. View Source
• [2] Wuhan Fengzhulin Chemical Technology Co., Ltd. 2'-O-Hexadecyl-G(dmf)-CE-Phosphoramidite Product Specification. Accessed 2026. View Source

DMTr-2′-O-C16-rC(Ac)-3′-CE-Phosphoramidite (CAS 2382942-38-1): Recommended Research and Development Application Scenarios

Synthesis of CNS-Targeting Therapeutic siRNAs for Neurodegenerative Disease Programs (Alzheimer's, Parkinson's, Glioblastoma)

Incorporate this C16-modified cytidine phosphoramidite into siRNA sense strands to generate 2′-O-hexadecyl-conjugated siRNAs capable of crossing the blood-brain barrier (BBB) [1]. Fully modified siRNAs containing 2′-O-C16 modifications have demonstrated safe, potent, and durable gene silencing in CNS tissues [2]. This application scenario is particularly relevant for research programs targeting neurodegenerative conditions where conventional siRNA delivery methods fail to achieve meaningful brain exposure .

Synthesis of Ocular and Pulmonary siRNA Therapeutics Requiring Extrahepatic Tissue Delivery

Use this phosphoramidite building block to synthesize siRNAs targeting eye and lung tissues. Unlike liver-centric delivery strategies (GalNAc-conjugated or cholesterol-conjugated siRNAs), 2′-O-C16-modified siRNAs provide effective delivery to these therapeutically relevant but difficult-to-reach extrahepatic tissues [1]. The C16 chain length optimization specifically supports ocular and pulmonary tissue penetration [2].

Comparative PK/PD Studies Evaluating Hydrophobic siRNA Conjugate Performance in Preclinical Models

Employ DMTr-2′-O-C16-rC(Ac)-3′-CE-phosphoramidite to synthesize defined 2′-O-C16-modified siRNAs for side-by-side pharmacokinetic and biodistribution comparisons against alternative hydrophobic conjugates (e.g., cholesterol, DHA, C12, C18 fatty acids). The methodology established by Godinho et al. for serial blood microsampling coupled to PNA hybridization assay enables high-throughput PK profiling [1]. Such comparative studies are essential for selecting optimal delivery chemistry for specific therapeutic indications.

Solid-Phase Synthesis of Amphiphilic Oligonucleotides with Internal Hydrophobic Domains

Incorporate the 2′-O-C16 modification internally within oligonucleotide sequences to create amphiphilic constructs with hydrophobic character. This approach is analogous to the synthesis of dod-DNA (amphiphilic DNA containing internal hydrophobic regions) [1]. The standard DMT/CE-phosphoramidite chemistry ensures compatibility with automated synthesizers, enabling routine production of site-specifically modified oligonucleotides for biophysical characterization and delivery studies.

Application

Selection Property

Validation Focus

CNS-targeted siRNA synthesis for neurodegenerative disease models

2′-O-C16 lipophilic modification

BBB penetration and CNS gene silencing duration

Ocular and pulmonary siRNA delivery research

Extrahepatic tissue tropism profile

Tissue-specific silencing and retention in eye/lung

Comparative PK/biodistribution profiling of hydrophobic siRNA conjugates

Defined C16 conjugate structure

Cross-conjugate PK and tissue accumulation assessment

Synthesis of amphiphilic oligonucleotides with internal hydrophobic domains

Site-specific C16 incorporation

Oligonucleotide biophysical properties and delivery efficiency

• [1] Godinho BMDC, Gilbert JW, Haraszti RA, Coles AH, Biscans A, Roux L, Nikan M, Echeverria D, Hassler M, Khvorova A. Pharmacokinetic Profiling of Conjugated Therapeutic Oligonucleotides: A High-Throughput Method Based Upon Serial Blood Microsampling Coupled to Peptide Nucleic Acid Hybridization Assay. Nucleic Acid Therapeutics. 2017;27(6):323-334. PMID: 5706627. View Source
• [2] IntegrateRNA (Creative Biogene). 2'-O-hexadecyl (C16)-siRNA Conjugation Technical Page. Accessed 2026. View Source